Ethyl 4-[2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C24H26FN3O3S/c1-2-31-24(30)27-13-11-26(12-14-27)23(29)17-32-22-16-28(21-6-4-3-5-20(21)22)15-18-7-9-19(25)10-8-18/h3-10,16H,2,11-15,17H2,1H3
• InChI Key: TTXJHJWKVQTFCM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)F
• Molecular Formula: C24H26FN3O3S
• Molecular Weight: 455.5 g/mol

Description

Ethyl 4-[2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfanylacetyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C24H26FN3O3S and its molecular weight is 455.55. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activity

Ethyl 4-amino-2-fluorophenylpiperazin-1-carboxylates, related to the chemical , have been synthesized using microwave-assisted methods. These compounds, incorporating various nuclei like 1,3-oxazol(idin)e and 1,3,4-thiadiazole, exhibit antimicrobial, antiurease, and antilipase activities. This suggests potential applications in developing treatments against specific microbial infections and enzyme inhibition processes (Başoğlu et al., 2013).

Antibacterial Applications

A study on 1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxo-1,4-dihydroquinolin-3-carboxylic acid (a compound with a structure closely related to the one ) demonstrated broad antibacterial activity, highlighting its potential in treating systemic infections. This suggests that derivatives of the compound could be valuable in the development of new antibacterial agents (Goueffon et al., 1981).

Synthesis and Anticancer Activity

Novel derivatives starting from carbazole have been synthesized and evaluated for their antibacterial, antifungal, and anticancer activities. Compounds showed significant activity against human breast cancer cell line MCF7, indicating potential applications in cancer therapy (Sharma, Kumar, & Pathak, 2014).

Serotonin Receptor Antagonism

Compounds with a structure related to the chemical have shown potent dopamine D-2 and serotonin 5-HT2 receptor affinity, indicating potential applications in the development of treatments for psychiatric disorders. Specifically, some derivatives were noncataleptogenic, suggesting an atypical neuroleptic profile similar to clozapine (Perregaard et al., 1992).